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Cat. No.: B1312418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-methyltetrahydro-2H-pyran-4-amine hydrochloride is a heterocyclic organic compound

with potential applications as a pharmaceutical intermediate and a building block in medicinal

chemistry. Its structure, featuring a tetrahydropyran ring and a secondary amine, makes it a

valuable scaffold for the synthesis of more complex molecules. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, and analytical

characterization of N-methyltetrahydro-2H-pyran-4-amine and its hydrochloride salt.

Physicochemical Properties
The properties of N-methyltetrahydro-2H-pyran-4-amine and its hydrochloride salt are

summarized below. It is important to note that while some experimental data for the free base is

available, certain properties for the hydrochloride salt are predicted and should be confirmed

experimentally.

Table 1: Physicochemical Properties of N-methyltetrahydro-2H-pyran-4-amine and its

Hydrochloride Salt
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Property
N-methyltetrahydro-2H-
pyran-4-amine (Free Base)

N-methyltetrahydro-2H-
pyran-4-amine
Hydrochloride

CAS Number 220641-87-2[1][2] 220641-87-2[1][2]

Molecular Formula C₆H₁₃NO[1][2][3] C₆H₁₄ClNO

Molecular Weight 115.17 g/mol [1][2][3] 151.63 g/mol

Appearance Yellowish liquid[1] -

Melting Point Not available Not available

Boiling Point
165.0 ± 33.0 °C (Predicted)[1]

[2]
Not available

Density
0.93 ± 0.1 g/cm³ (Predicted)[1]

[2]
Not available

pKa 10.01 ± 0.20 (Predicted)[1] Not available

Solubility Soluble in THF, CH₂Cl₂
Likely soluble in polar solvents

(e.g., water, EtOH)

Synthesis
The primary method for the synthesis of N-methyltetrahydro-2H-pyran-4-amine is through

the reductive amination of tetrahydro-4H-pyran-4-one.[2]

Experimental Protocol: Synthesis of N-
methyltetrahydro-2H-pyran-4-amine (Free Base)[1]
Materials:

Tetrahydro-4H-pyran-4-one

Methylamine (2 M solution in THF)

Acetic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://chembk.com/en/chem/N-METHYL-TETRAHYDRO-2H-PYRAN-4-AMINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://chembk.com/en/chem/N-METHYL-TETRAHYDRO-2H-PYRAN-4-AMINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://chembk.com/en/chem/N-METHYL-TETRAHYDRO-2H-PYRAN-4-AMINE%20HYDROCHLORIDE
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_tetrahydro-2H-pyran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://chembk.com/en/chem/N-METHYL-TETRAHYDRO-2H-PYRAN-4-AMINE%20HYDROCHLORIDE
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_tetrahydro-2H-pyran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://chembk.com/en/chem/N-METHYL-TETRAHYDRO-2H-PYRAN-4-AMINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://chembk.com/en/chem/N-METHYL-TETRAHYDRO-2H-PYRAN-4-AMINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1663459.htm
https://www.benchchem.com/product/b1312418?utm_src=pdf-body
https://chembk.com/en/chem/N-METHYL-TETRAHYDRO-2H-PYRAN-4-AMINE%20HYDROCHLORIDE
https://www.benchchem.com/product/b1312418?utm_src=pdf-body
https://www.benchchem.com/product/b1312418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium cyanoborohydride

Tetrahydrofuran (THF)

Standard laboratory glassware and equipment

Procedure:

To a stirred solution of tetrahydro-4H-pyran-4-one (1 g, 10 mmol) in tetrahydrofuran (10 mL),

slowly add methylamine (0.62 g, 20 mmol, 2 M THF solution) dropwise at room temperature.

Add acetic acid (0.5 mL) to the reaction mixture.

Stir the mixture continuously for 1 hour at room temperature.

Cool the reaction mixture to 0 °C and add sodium cyanoborohydride (0.7 g, 12 mmol).

Continue stirring the reaction mixture for 16 hours at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Upon completion, isolate the target product, N-methyltetrahydro-2H-pyran-4-amine (1 g),

which will be a yellow liquid.

Preparation of N-methyltetrahydro-2H-pyran-4-amine
Hydrochloride
The hydrochloride salt can be prepared by treating the free base with hydrochloric acid in a

suitable solvent, followed by precipitation or crystallization.

General Protocol:

Dissolve the crude N-methyltetrahydro-2H-pyran-4-amine in a suitable organic solvent

(e.g., diethyl ether, ethyl acetate, or methanol).

Slowly add a solution of hydrochloric acid (e.g., HCl in diethyl ether or concentrated aqueous

HCl) to the stirred solution of the amine.
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The hydrochloride salt will precipitate out of the solution.

Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry under

vacuum.

Synthesis and Purification Workflow
Synthesis and Purification Workflow

Synthesis of Free Base Hydrochloride Salt Formation

Tetrahydro-4H-pyran-4-one +
Methylamine in THF Addition of Acetic Acid Reductive Amination with

Sodium Cyanoborohydride Reaction Monitoring (TLC) Work-up and Isolation Dissolve Free Base in
Organic Solvent

Crude Product Addition of HCl Precipitation/Crystallization Filtration and Drying Final ProductPurified Hydrochloride Salt

Interrelation of Physicochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: N-methyltetrahydro-2H-pyran-4-amine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312418#n-methyltetrahydro-2h-pyran-4-amine-
hydrochloride-salt-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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